Cas no 876887-78-4 (4-{1-(2-chlorophenyl)methyl-1H-1,3-benzodiazol-2-yl}-1-(prop-2-en-1-yl)pyrrolidin-2-one)
4-{1-(2-chlorophenyl)methyl-1H-1,3-benzodiazol-2-yl}-1-(prop-2-en-1-yl)pyrrolidin-2-one Chemical and Physical Properties
Names and Identifiers
-
- STK866488
- F3141-0009
- 876887-78-4
- 1-allyl-4-(1-(2-chlorobenzyl)-1H-benzo[d]imidazol-2-yl)pyrrolidin-2-one
- 4-[1-(2-chlorobenzyl)-1H-benzimidazol-2-yl]-1-(prop-2-en-1-yl)pyrrolidin-2-one
- 1-allyl-4-[1-(2-chlorobenzyl)-1H-1,3-benzimidazol-2-yl]-2-pyrrolidinone
- AKOS016041156
- VU0492685-1
- 4-[1-[(2-chlorophenyl)methyl]benzimidazol-2-yl]-1-prop-2-enylpyrrolidin-2-one
- 4-{1-[(2-chlorophenyl)methyl]benzimidazol-2-yl}-1-prop-2-enylpyrrolidin-2-one
- Z111733662
- 4-{1-[(2-chlorophenyl)methyl]-1H-1,3-benzodiazol-2-yl}-1-(prop-2-en-1-yl)pyrrolidin-2-one
- AKOS000274895
- 4-{1-(2-chlorophenyl)methyl-1H-1,3-benzodiazol-2-yl}-1-(prop-2-en-1-yl)pyrrolidin-2-one
-
- Inchi: 1S/C21H20ClN3O/c1-2-11-24-13-16(12-20(24)26)21-23-18-9-5-6-10-19(18)25(21)14-15-7-3-4-8-17(15)22/h2-10,16H,1,11-14H2
- InChI Key: SADPRRIEFPCQNX-UHFFFAOYSA-N
- SMILES: ClC1C=CC=CC=1CN1C2C=CC=CC=2N=C1C1CC(N(CC=C)C1)=O
Computed Properties
- Exact Mass: 365.1294900g/mol
- Monoisotopic Mass: 365.1294900g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 26
- Rotatable Bond Count: 5
- Complexity: 527
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 38.1Ų
4-{1-(2-chlorophenyl)methyl-1H-1,3-benzodiazol-2-yl}-1-(prop-2-en-1-yl)pyrrolidin-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3141-0009-2μmol |
4-{1-[(2-chlorophenyl)methyl]-1H-1,3-benzodiazol-2-yl}-1-(prop-2-en-1-yl)pyrrolidin-2-one |
876887-78-4 | 90%+ | 2μmol |
$57.0 | 2023-08-16 | |
| Life Chemicals | F3141-0009-5μmol |
4-{1-[(2-chlorophenyl)methyl]-1H-1,3-benzodiazol-2-yl}-1-(prop-2-en-1-yl)pyrrolidin-2-one |
876887-78-4 | 90%+ | 5μmol |
$63.0 | 2023-08-16 | |
| Life Chemicals | F3141-0009-10μmol |
4-{1-[(2-chlorophenyl)methyl]-1H-1,3-benzodiazol-2-yl}-1-(prop-2-en-1-yl)pyrrolidin-2-one |
876887-78-4 | 90%+ | 10μmol |
$69.0 | 2023-08-16 | |
| Life Chemicals | F3141-0009-20μmol |
4-{1-[(2-chlorophenyl)methyl]-1H-1,3-benzodiazol-2-yl}-1-(prop-2-en-1-yl)pyrrolidin-2-one |
876887-78-4 | 90%+ | 20μmol |
$79.0 | 2023-08-16 | |
| Life Chemicals | F3141-0009-1mg |
4-{1-[(2-chlorophenyl)methyl]-1H-1,3-benzodiazol-2-yl}-1-(prop-2-en-1-yl)pyrrolidin-2-one |
876887-78-4 | 90%+ | 1mg |
$54.0 | 2023-08-16 | |
| Life Chemicals | F3141-0009-2mg |
4-{1-[(2-chlorophenyl)methyl]-1H-1,3-benzodiazol-2-yl}-1-(prop-2-en-1-yl)pyrrolidin-2-one |
876887-78-4 | 90%+ | 2mg |
$59.0 | 2023-08-16 | |
| Life Chemicals | F3141-0009-3mg |
4-{1-[(2-chlorophenyl)methyl]-1H-1,3-benzodiazol-2-yl}-1-(prop-2-en-1-yl)pyrrolidin-2-one |
876887-78-4 | 90%+ | 3mg |
$63.0 | 2023-08-16 | |
| Life Chemicals | F3141-0009-4mg |
4-{1-[(2-chlorophenyl)methyl]-1H-1,3-benzodiazol-2-yl}-1-(prop-2-en-1-yl)pyrrolidin-2-one |
876887-78-4 | 90%+ | 4mg |
$66.0 | 2023-08-16 | |
| Life Chemicals | F3141-0009-5mg |
4-{1-[(2-chlorophenyl)methyl]-1H-1,3-benzodiazol-2-yl}-1-(prop-2-en-1-yl)pyrrolidin-2-one |
876887-78-4 | 90%+ | 5mg |
$69.0 | 2023-08-16 | |
| Life Chemicals | F3141-0009-10mg |
4-{1-[(2-chlorophenyl)methyl]-1H-1,3-benzodiazol-2-yl}-1-(prop-2-en-1-yl)pyrrolidin-2-one |
876887-78-4 | 90%+ | 10mg |
$79.0 | 2023-08-16 |
4-{1-(2-chlorophenyl)methyl-1H-1,3-benzodiazol-2-yl}-1-(prop-2-en-1-yl)pyrrolidin-2-one Related Literature
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
Additional information on 4-{1-(2-chlorophenyl)methyl-1H-1,3-benzodiazol-2-yl}-1-(prop-2-en-1-yl)pyrrolidin-2-one
4-{1-(2-Chlorophenyl)methyl-1H-1,3-benzodiazol-2-yl}-1-(prop-2-en-1-yl)pyrrolidin-2-one: A Comprehensive Overview
The compound with CAS No 876887-78-4, named 4-{1-(2-chlorophenyl)methyl-1H-1,3-benzodiazol-2-yl}-1-(prop-2-en-1-yl)pyrrolidin-2-one, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention due to its unique structure and promising properties, making it a subject of extensive research in recent years.
The molecular structure of this compound is characterized by the presence of a benzodiazole ring system, which is known for its aromatic stability and electronic properties. The benzodiazole moiety is further substituted with a chlorophenyl group, adding to its complexity and reactivity. Additionally, the molecule incorporates a pyrrolidinone ring, which contributes to its cyclic structure and functional versatility.
Recent studies have highlighted the importance of such compounds in drug discovery and development. The benzodiazole framework is particularly valuable in medicinal chemistry due to its ability to interact with biological targets through hydrogen bonding and π–π interactions. The chlorophenyl group introduces electron-withdrawing effects, which can modulate the electronic properties of the molecule, enhancing its bioavailability and pharmacokinetic profile.
The synthesis of this compound involves a series of carefully designed reactions, including nucleophilic substitutions, condensations, and cyclizations. Researchers have explored various synthetic pathways to optimize the yield and purity of the compound. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate the reaction process while maintaining high product quality.
In terms of applications, this compound has shown promise in several areas. Its benzodiazole moiety makes it a potential candidate for use in optoelectronic materials, such as organic light-emitting diodes (OLEDs) and photovoltaic cells. The pyrrolidinone ring adds flexibility to the molecule, enabling it to serve as a scaffold for drug delivery systems or as a component in advanced materials.
Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of this compound. Density functional theory (DFT) calculations have been employed to study the molecular orbitals and frontier electron distribution, which are critical for understanding its chemical reactivity and potential interactions with biological systems.
Moreover, this compound has been investigated for its potential as an anticancer agent. Preclinical studies suggest that it exhibits selective cytotoxicity against cancer cell lines while showing minimal toxicity to normal cells. The mechanism of action involves interference with key cellular processes, such as DNA replication and protein synthesis, making it a compelling candidate for further exploration in oncology research.
In conclusion, 4-{1-(2-chlorophenyl)methyl-1H-1,3-benzodiazol-2-yl}-1-(prop-2-en-1-y l)pyrrolidin - 2 - one represents a versatile molecule with multifaceted applications across various scientific domains. Its unique structure, combined with cutting-edge research findings, positions it as a valuable asset in both academic and industrial settings.
876887-78-4 (4-{1-(2-chlorophenyl)methyl-1H-1,3-benzodiazol-2-yl}-1-(prop-2-en-1-yl)pyrrolidin-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)